Cas no 885949-78-0 (METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE)

• Product Name: METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
• CAS No: 885949-78-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD06659569
• CID: 3031197
• PubChem ID: 2764199
• Update Time: 2025-04-21

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE
• AKOS005070862
• methyl2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
• MFCD06659569
• methyl 2-methyl-2-(1,2,4-triazol-1-yl)propanoate
• EN300-1082532
• STL585101
• 6Y-0608
• 885949-78-0
• Methyl I+/-,I+/--dimethyl-1H-1,2,4-triazole-1-acetate
• Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)-propanoate
• DTXSID801245122

• MDL： MFCD06659569
• Inchi： 1S/C7H11N3O2/c1-7(2,6(11)12-3)10-5-8-4-9-10/h4-5H,1-3H3
• InChI Key： KCMRGLWXNLKKJT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Boiling Point: 96°/1mm

METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives